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Compound of Interest

Compound Name: 5-Chloroisatin

Cat. No.: B099725 Get Quote

An In-depth Review of the Synthesis, Physicochemical Properties, and Biological Activities of a

Versatile Heterocyclic Compound

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Chloroisatin, a halogenated derivative of isatin, is a versatile heterocyclic compound that

has garnered significant interest in medicinal chemistry and drug discovery. Its indole-2,3-dione

core structure serves as a privileged scaffold for the synthesis of a wide array of biologically

active molecules. This technical guide provides a comprehensive overview of 5-chloroisatin,

encompassing its physicochemical properties, synthesis, and known biological activities. While

quantitative biological data for the parent compound is limited in publicly available literature,

this document summarizes the reported activities of its derivatives, including their anticancer,

antiviral, and enzyme-inhibiting properties. Detailed experimental protocols for relevant

biological assays and a conceptual workflow for the synthesis and evaluation of isatin

derivatives are also provided to aid researchers in their investigations.

Physicochemical Properties
5-Chloroisatin is a pale yellow to reddish-brown crystalline powder. Its key physicochemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 17630-76-1 [1][2][3][4]

Molecular Formula C₈H₄ClNO₂ [1][2][3][4]

Molecular Weight 181.58 g/mol [1][2][3][4]

IUPAC Name 5-chloro-1H-indole-2,3-dione

Synonyms 5-Chloroindoline-2,3-dione [3][4]

Appearance
Pale yellow to reddish or

yellow-brownish powder
[2]

Melting Point 254-258 °C [2]

Solubility Insoluble in water

SMILES
C1=CC2=C(C=C1Cl)C(=O)C(=

O)N2
[1]

InChI

InChI=1S/C8H4ClNO2/c9-4-1-

2-6-5(3-4)7(11)8(12)10-6/h1-

3H,(H,10,11,12)

Synthesis and Characterization
The synthesis of 5-chloroisatin is commonly achieved through the Sandmeyer isatin

synthesis. This method involves the reaction of 4-chloroaniline with chloral hydrate and

hydroxylamine to form an isonitrosoacetanilide intermediate, which is then cyclized in the

presence of a strong acid, such as sulfuric acid, to yield the final product.

A representative experimental workflow for the synthesis and subsequent derivatization of

isatin compounds is depicted below.
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Synthesis of 5-Chloroisatin

Derivatization

Biological Evaluation

4-Chloroaniline

Chloral Hydrate,
Hydroxylamine,
Sodium Sulfate

p-chlorooximinoacetanilide

Conc. H₂SO₄

5-Chloroisatin

Thiosemicarbazide,
Glacial Acetic Acid

5-Chloroisatin-3-thiosemicarbazone
Derivatives

In vitro assays
(e.g., MTT, Enzyme Inhibition)

Data Analysis
(IC₅₀/EC₅₀ Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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